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Compound of Interest

Compound Name: 2-Chloro-5-pentylpyrimidine

CAS No.: 154466-62-3

Cat. No.: B121901

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-pentylpyrimidine is a substituted pyrimidine derivative. The pyrimidine scaffold is

a fundamental heterocyclic motif present in a vast array of biologically active compounds,

including nucleic acids and numerous pharmaceuticals. The presence of a chloro substituent at

the 2-position provides a reactive site for nucleophilic substitution, making it a versatile

intermediate for the synthesis of more complex molecules. The pentyl group at the 5-position

imparts lipophilicity, which can be crucial for modulating the pharmacokinetic and

pharmacodynamic properties of a drug candidate. While specific biological activities for 2-
Chloro-5-pentylpyrimidine are not extensively documented in publicly available literature, the

general class of 2-chloropyrimidines is of significant interest in medicinal chemistry and drug

discovery.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloro-5-pentylpyrimidine is

presented in Table 1. This data is compiled from various chemical suppliers and databases.
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Table 1: Physicochemical Data for 2-Chloro-5-pentylpyrimidine

Property Value Source(s)

CAS Number 154466-62-3 [1]

Molecular Formula C₉H₁₃ClN₂ [1]

Molecular Weight 184.67 g/mol [1]

IUPAC Name 2-chloro-5-pentylpyrimidine [1]

Appearance Clear colorless to yellow liquid Thermo Fisher Scientific

Density 1.085 g/cm³ Fisher Scientific

Boiling Point 124 °C at 3 mmHg Fisher Scientific

Refractive Index 1.504 - 1.508 @ 20°C Thermo Fisher Scientific

InChI Key
WMARUIMXVALOMF-

UHFFFAOYSA-N
[1]

SMILES CCCCCC1=CN=C(N=C1)Cl [1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-Chloro-5-pentylpyrimidine is

not readily available in peer-reviewed journals. However, based on established synthetic

methodologies for analogous 2-chloro-5-alkylpyrimidines, a plausible synthetic route would

involve a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Negishi coupling.

Hypothetical Synthetic Protocol via Suzuki Coupling
This protocol is a representative example based on general procedures for Suzuki couplings of

chloropyrimidines. Optimization of reaction conditions would be necessary.

Reaction Scheme:
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Reactants

Reagents & Conditions

5-Bromo-2-chloropyrimidine

Reaction

Pentylboronic acid

Pd(PPh3)4

Base (e.g., Na2CO3)

Solvent (e.g., Toluene/Ethanol/H2O)

2-Chloro-5-pentylpyrimidine

Heat (e.g., 80-100 °C)

Click to download full resolution via product page

Figure 1: Hypothetical Suzuki Coupling for 2-Chloro-5-pentylpyrimidine Synthesis.

Materials:

5-Bromo-2-chloropyrimidine

Pentylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Sodium carbonate (Na₂CO₃) or another suitable base

Toluene
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Ethanol

Water

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl acetate for elution

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-

bromo-2-chloropyrimidine (1.0 eq), pentylboronic acid (1.2 eq), and sodium carbonate (2.0

eq).

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

To this suspension, add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

Heat the reaction mixture to reflux (approximately 80-100 °C) and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with water and extract with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or

sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

hexanes and ethyl acetate to yield pure 2-Chloro-5-pentylpyrimidine.
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Spectral Data
While specific spectral data (NMR, MS) for 2-Chloro-5-pentylpyrimidine is not readily

available in public databases, the expected spectral characteristics can be inferred.

¹H NMR: The spectrum would be expected to show a singlet for the two equivalent

pyrimidine protons. The pentyl group would exhibit a triplet for the terminal methyl group, a

triplet for the methylene group adjacent to the pyrimidine ring, and a series of multiplets for

the remaining methylene groups.

¹³C NMR: The spectrum would show distinct signals for the carbon atoms of the pyrimidine

ring and the five carbons of the pentyl chain.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

(M+) and a characteristic M+2 peak with an intensity of approximately one-third of the M+

peak, which is indicative of the presence of a single chlorine atom.

Applications in Research and Drug Development
The 2-chloropyrimidine moiety is a common building block in the synthesis of kinase inhibitors

and other targeted therapies. The chlorine atom at the 2-position is a key functional group that

allows for the facile introduction of various amine-containing fragments, which can be crucial for

binding to the target protein.

The general workflow for utilizing a 2-chloropyrimidine intermediate in a drug discovery

program is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b121901/docs?utm_src=pdf-body#technical-guide-2-chloro-5-pentylpyrimidine-cas-rn-154466-62-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chloro-5-pentylpyrimidine
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(Biological Assays)
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(SAR Studies)
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Click to download full resolution via product page

Figure 2: Drug Discovery Workflow Utilizing a 2-Chloropyrimidine Intermediate.

Although no specific applications for 2-Chloro-5-pentylpyrimidine have been reported, its

structure suggests potential as an intermediate in the development of therapeutic agents where

the pentyl group can probe hydrophobic pockets in a target protein.
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Safety Information
2-Chloro-5-pentylpyrimidine should be handled with care in a well-ventilated laboratory,

preferably in a fume hood. Standard personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn.

Table 2: GHS Hazard Information

Hazard Statement Precautionary Statement

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

H319: Causes serious eye irritation.
P280: Wear protective gloves/eye

protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical

advice/attention.

P337+P313: If eye irritation persists: Get

medical advice/attention.

This information is based on aggregated GHS data and may not be exhaustive.

Conclusion
2-Chloro-5-pentylpyrimidine is a chemical intermediate with potential applications in

medicinal chemistry and materials science. Its utility stems from the reactive 2-chloro position

on the pyrimidine ring, which allows for further functionalization. While specific experimental

protocols and biological data for this compound are scarce in the public domain, its structural

similarity to other biologically active 2-chloropyrimidines suggests its potential as a valuable
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building block for the synthesis of novel compounds. Further research is needed to fully

elucidate its reactivity and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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